1-Boc-azetidine-3-carboxylic acid
Overview
Description
1-Boc-azetidine-3-carboxylic acid is a non-cleavable ADC linker used in the synthesis of antibody-drug conjugates (ADCs). It is also an alkyl chain-based PROTAC linker that can be used in the synthesis of PROTACs . It is used as a starting material in organic synthesis and as an intermediate in pharmaceuticals .
Synthesis Analysis
This compound is used as a building block in the synthesis of azaspiro [3.4]octanes . It can be readily functionalized via enolization at the 3-position in the presence of LDA .Molecular Structure Analysis
The molecular formula of this compound is C9H15NO4 . Its exact mass is 201.10 and its molecular weight is 201.220 .Chemical Reactions Analysis
This compound is suitable for Boc solid-phase peptide synthesis . It can be readily functionalized via enolization at the 3-position in the presence of LDA .Physical And Chemical Properties Analysis
This compound is a white to off-white powder . It should be stored at 0-8 °C .Scientific Research Applications
Synthesis and Conformational Studies : "1-Boc-azetidine-3-carboxylic acid" is involved in the synthesis and study of various derivatives. For instance, N-t-butyloxycarbonyl, O-phenacyl derivatives of secondary amino acids, including azetidine-2-carboxylic acid, were synthesized and analyzed for their conformational aspects (Hondrelis et al., 1990).
Effect on Ion Uptake and Release : Azetidine 2-carboxylic acid has been used to investigate the relationship between protein synthesis and ion transport. It has been found to inhibit the release of ions to the xylem in barley roots (Pitman et al., 1977).
Presence in Food Chain : Azetidine-2-carboxylic acid, found in sugar beets and table beets, has toxic effects and congenital malformations when misincorporated into proteins in place of proline (Rubenstein et al., 2009).
Study of Proline Metabolism and Protein Conformation : Azetidine-2-carboxylic acid has been used in studies related to proline metabolism and protein conformation, including the synthesis of [2,3‐3H]azetidine-2-carboxylic acid for uptake and incorporation studies in organisms like Arabidopsis thaliana and Escherichia coli (Verbruggen et al., 1992).
Synthesis of Fluorinated Heterocyclic Amino Acid : 1-Boc-3-fluoroazetidine-3-carboxylic acid, a derivative, has been synthesized and identified as a potential building block in medicinal chemistry (Van Hende et al., 2009).
Inhibition of Liver Fibrosis : L-Azetidine-2-carboxylic acid, an analogue of proline, was found to ameliorate hepatic cirrhosis induced in rats (Rojkind, 1973).
Mechanism of Action
Target of Action
1-Boc-azetidine-3-carboxylic acid is primarily used in the synthesis of antibody-drug conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs) . The primary targets of this compound are therefore the specific proteins that the ADCs or PROTACs are designed to interact with. The exact target would depend on the specific ADC or PROTAC that the compound is used to create .
Mode of Action
As a non-cleavable linker in the synthesis of ADCs, this compound connects the antibody to the cytotoxic drug . The ADC then binds to the target antigen on the cell surface, gets internalized, and releases the cytotoxic drug within the cell . As a PROTAC linker, it connects a ligand for an E3 ubiquitin ligase with a ligand for the target protein, leading to the degradation of the target protein .
Biochemical Pathways
The biochemical pathways affected by this compound would depend on the specific ADC or PROTAC it is used to synthesize. ADCs generally work by inducing cell death through mechanisms like DNA damage or inhibition of cell division . PROTACs, on the other hand, exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins .
Result of Action
The molecular and cellular effects of this compound are determined by the ADC or PROTAC it helps to form. In the case of ADCs, the result is typically the death of the target cell . For PROTACs, the result is the degradation of the target protein, which can have various downstream effects depending on the function of the protein .
Action Environment
The action, efficacy, and stability of this compound are influenced by various environmental factors. These can include the presence of the target antigen (for ADCs) or target protein and E3 ligase (for PROTACs), the pH and enzymatic conditions within cells, and the presence of competing substrates or inhibitors .
Safety and Hazards
Future Directions
Azetidines, including 1-Boc-azetidine-3-carboxylic acid, are one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry . Recent advances in the chemistry and reactivity of azetidines have been reported, and future research will likely continue to explore the synthesis, reactivity, and application of azetidines .
Biochemical Analysis
Biochemical Properties
1-Boc-azetidine-3-carboxylic acid is used as a non-cleavable linker in the synthesis of ADCs and as an alkyl chain-based linker in the synthesis of PROTACs
Cellular Effects
As a component of ADCs and PROTACs, it may influence cell function indirectly through these larger molecules .
Molecular Mechanism
As a component of ADCs and PROTACs, it may exert its effects at the molecular level indirectly through these larger molecules .
Properties
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO4/c1-9(2,3)14-8(13)10-4-6(5-10)7(11)12/h6H,4-5H2,1-3H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCADHSLPNSTDMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50373175 | |
Record name | 1-Boc-azetidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50373175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
142253-55-2 | |
Record name | 1-Boc-Azetidine-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=142253-55-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Boc-azetidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50373175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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